![molecular formula C14H14N2O2 B7475838 N-(2-methylphenyl)-2-(2-oxopyridin-1-yl)acetamide](/img/structure/B7475838.png)
N-(2-methylphenyl)-2-(2-oxopyridin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methylphenyl)-2-(2-oxopyridin-1-yl)acetamide, also known as MPAA, is a chemical compound that has been widely studied for its potential applications in scientific research. MPAA is a member of the class of compounds known as N-acylpyridine-2-carboxamides, which have been shown to possess a variety of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.
Mechanism of Action
The mechanism of action of N-(2-methylphenyl)-2-(2-oxopyridin-1-yl)acetamide is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. This compound has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
In addition to its potential neuroprotective effects, this compound has been shown to possess a variety of other biochemical and physiological effects. These include anti-inflammatory and analgesic effects, as well as anticonvulsant effects. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methylphenyl)-2-(2-oxopyridin-1-yl)acetamide in scientific research is its relatively low toxicity, which makes it a safer alternative to other compounds that have been studied for their neuroprotective effects. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to administer in certain experimental settings.
Future Directions
There are many potential future directions for research on N-(2-methylphenyl)-2-(2-oxopyridin-1-yl)acetamide. One area of interest is in the development of new treatments for neurological disorders, such as Alzheimer's disease and Parkinson's disease. This compound may also have potential applications in the treatment of other conditions, such as epilepsy and chronic pain. Further research is needed to fully understand the mechanism of action of this compound and to determine its potential applications in scientific research.
Synthesis Methods
The synthesis of N-(2-methylphenyl)-2-(2-oxopyridin-1-yl)acetamide can be achieved through the reaction of 2-acetylpyridine with 2-methylaniline in the presence of a catalyst, such as aluminum chloride. This reaction results in the formation of this compound as a white crystalline solid, which can be purified through recrystallization.
Scientific Research Applications
N-(2-methylphenyl)-2-(2-oxopyridin-1-yl)acetamide has been shown to possess a variety of potential applications in scientific research. One area of interest is in the development of new treatments for neurological disorders, such as Alzheimer's disease and Parkinson's disease. This compound has been shown to have neuroprotective effects, which may make it a promising candidate for the treatment of these conditions.
properties
IUPAC Name |
N-(2-methylphenyl)-2-(2-oxopyridin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-11-6-2-3-7-12(11)15-13(17)10-16-9-5-4-8-14(16)18/h2-9H,10H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZNFTBOQEPPVSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CN2C=CC=CC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.